Cas no 2021801-82-9 (3-(ethylsulfanyl)benzene-1-sulfonamide)

• Product Name: 3-(ethylsulfanyl)benzene-1-sulfonamide
• CAS No: 2021801-82-9
• MF: C₈H₁₁NO₂S₂
• MW: 217.308439493179
• CID: 5929106
• PubChem ID: 165523480
• Update Time: 2025-06-11

3-(ethylsulfanyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(ethylsulfanyl)benzene-1-sulfonamide
• 2021801-82-9
• EN300-1453092

• Inchi： 1S/C8H11NO2S2/c1-2-12-7-4-3-5-8(6-7)13(9,10)11/h3-6H,2H2,1H3,(H2,9,10,11)
• InChI Key： HVQRGUQWPPPTHJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)SCC)(N)(=O)=O

Computed Properties

• Exact Mass: 217.02312094g/mol
• Monoisotopic Mass: 217.02312094g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 93.8Ų

Additional information on 3-(ethylsulfanyl)benzene-1-sulfonamide

Introduction to 3-(ethylsulfanyl)benzene-1-sulfonamide (CAS No. 2021801-82-9)

3-(ethylsulfanyl)benzene-1-sulfonamide, identified by its Chemical Abstracts Service (CAS) number 2021801-82-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonamides, which are well-known for their diverse biological activities and applications in medicinal chemistry. The presence of both an ethylsulfanyl group and a sulfonamide moiety in its molecular structure imparts unique properties that make it a promising candidate for further exploration in drug development and material science.

The molecular structure of 3-(ethylsulfanyl)benzene-1-sulfonamide consists of a benzene ring substituted with an ethylsulfanyl group at the para position and a sulfonamide functional group at the ortho position. This arrangement contributes to its distinct chemical reactivity and potential interactions with biological targets. The sulfonamide group, characterized by its high solubility in water and ability to form hydrogen bonds, enhances the compound's bioavailability and binding affinity to various enzymes and receptors.

In recent years, sulfonamides have been extensively studied due to their broad spectrum of biological activities. They serve as key scaffolds in the design of antimicrobial agents, anti-inflammatory drugs, and even anticancer medications. The specific substitution pattern in 3-(ethylsulfanyl)benzene-1-sulfonamide may influence its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Understanding these properties is crucial for optimizing its therapeutic potential and ensuring its safety profile.

One of the most compelling aspects of 3-(ethylsulfanyl)benzene-1-sulfonamide is its potential application in the development of novel therapeutic agents. Researchers have been exploring its interactions with various biological targets, including enzymes involved in metabolic pathways and receptors implicated in diseases such as cancer and inflammation. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes, making it a valuable candidate for further investigation.

The synthesis of 3-(ethylsulfanyl)benzene-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's complexity but also demonstrate the sophistication of modern chemical synthesis techniques.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 3-(ethylsulfanyl)benzene-1-sulfonamide with greater accuracy. Molecular docking simulations and quantum mechanical calculations can provide insights into how this compound interacts with biological targets at the atomic level. Such computational studies are invaluable for guiding experimental design and optimizing drug candidates before they enter preclinical testing.

The pharmaceutical industry has shown increasing interest in sulfonamides due to their versatility and efficacy. 3-(ethylsulfanyl)benzene-1-sulfonamide represents a promising addition to this class of compounds, with potential applications ranging from treating infectious diseases to managing chronic conditions. Its unique structural features make it an attractive molecule for medicinal chemists seeking to develop innovative therapies.

In conclusion, 3-(ethylsulfanyl)benzene-1-sulfonamide (CAS No. 2021801-82-9) is a fascinating compound with significant potential in pharmaceutical research. Its molecular structure, characterized by an ethylsulfanyl group and a sulfonamide moiety, endows it with unique chemical properties that make it a valuable candidate for drug development. Ongoing research efforts are focused on elucidating its biological activities and optimizing its therapeutic applications, which could lead to novel treatments for various diseases.